Cas no 9029-33-8 (EC 1.18.1.2)

EC 1.18.1.2, also known as nitrogenase (ferredoxin), is a critical enzyme involved in biological nitrogen fixation, catalyzing the reduction of atmospheric nitrogen (N₂) to ammonia (NH₃) in anaerobic conditions. This iron-sulfur (Fe-S) cluster-containing enzyme operates in conjunction with ferredoxin as an electron donor, enabling nitrogen assimilation in diazotrophic microorganisms. Its key advantages include high substrate specificity for N₂ and the ability to function under low-oxygen environments, making it essential for sustainable nitrogen cycling in ecosystems. The enzyme's robust redox activity and structural stability further enhance its utility in biochemical research, particularly in studies of metalloenzyme mechanisms and agricultural biofertilizer development.

EC 1.18.1.2 structure

Product Name:EC 1.18.1.2

CAS No:9029-33-8

MF:

MW:

CID:807437

Update Time:2025-06-23

EC 1.18.1.2 Chemical and Physical Properties

Names and Identifiers

- Reductase,ferredoxin-nicotinamide adenine dinucleotide phosphate
- EC 1.18.1.2
- FERREDOXIN-NADP(+) REDUCTASE
- FERRIDOXIN-NADP(+) OXIDO-REDUCTASE
- ferredoxin-nadp reductase from spinach*leaves
- ferredoxin-nadp+ reductase from spinacia oleracea (spinach)
- Native Spinacia oleracea (Spinach) Ferredoxin-NADP+ Reductase
- Reductase, ferredoxin-nicotinamide adenine dinucleotide phosphate (9CI)
- E.C. 1.18.1.2
- E.C. 1.6.7.1
- E.C. 1.6.99.4
- Ferredoxin reductase
- Ferredoxin-NADP oxidoreductase
- Ferredoxin-NADP oxidoreductases
- Ferredoxin-NADP reductase
- Ferredoxin-NADP reductases
- Ferredoxin-NADP+ oxidoreductase
- Ferredoxin-TPN reductase
- Ferredoxin-TPN reductases
- Ferredoxin-nicotinamide adenine dinucleotide phosphate reductases
- NADP-ferredoxin oxidoreductases
- NADP-ferredoxin reductase
- NADP-ferredoxin reductases
- NADP:ferredoxin oxidoreductase
- NADPH-ferredoxin oxidoreductase
- NADPH-ferredoxin oxidoreductases
- TPNH-ferredoxin reductase
- TPNH-ferredoxin reductases
- Ferredoxin-NADP+ Reductase
- MDL： MFCD00131050

EC 1.18.1.2 Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

EC 1.18.1.2 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F921677-1U	Ferredoxin-NADP+ Reductase, from Spinacia \noleracea (spinach)	9029-33-8	lyophilized powder, ≥15 units/mg solid, secondary activity: ≥10 units/mg solid NADPH diaphorase	1U	￥3,088.00	2022-01-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03019-5un	Reductase,ferredoxin-nicotinamide adenine dinucleotide phosphate	9029-33-8	lyophilized powder, >=15 units/mg solid, secondary activity: >=10 units/mg solid NADPH diaphorase	5un	¥6388.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03019-1un	Reductase,ferredoxin-nicotinamide adenine dinucleotide phosphate	9029-33-8	lyophilized powder, >=15 units/mg solid, secondary activity: >=10 units/mg solid NADPH diaphorase	1un	¥1958.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03019-10un	Reductase,ferredoxin-nicotinamide adenine dinucleotide phosphate	9029-33-8		10un	¥9588.0	2021-09-04
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R128213-1U	EC 1.18.1.2	9029-33-8	lyophilized powder， ≥15 units/mg solid， secondary activity: ≥10 units/mg solid NADPH diaphorase	1u	￥3091	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03019-5un	Reductase,ferredoxin-nicotinamide adenine dinucleotide phosphate	9029-33-8	-	5un	¥6388.0	2023-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03019-1un	Reductase,ferredoxin-nicotinamide adenine dinucleotide phosphate	9029-33-8	-	1un	¥1958.0	2023-09-09

EC 1.18.1.2 Related Literature

1. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
2. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
3. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
4. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
5. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369

Additional information on EC 1.18.1.2

Compound CAS No. 9029-33-8 and Product Name: EC 1.18.1.2

The compound with CAS No. 9029-33-8, also known as EC 1.18.1.2, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields, including biotechnology, pharmaceuticals, and industrial catalysis.

EC 1.18.1.2 is classified under the broader category of enzymes, specifically as a type of oxidoreductase. This classification highlights its role in facilitating redox reactions, which are fundamental to numerous biological processes and industrial applications.

Recent studies have focused on the structural elucidation of CAS No. 9029-33-8, revealing a complex tertiary structure that contributes to its enzymatic activity and substrate specificity. Advanced techniques such as X-ray crystallography and cryo-electron microscopy have provided unprecedented insights into its molecular architecture, enabling researchers to better understand its functional mechanisms.

The enzyme's ability to catalyze specific reactions has made it a valuable tool in biotechnological processes, particularly in the synthesis of bioactive compounds and the development of sustainable industrial processes.

Moreover, EC 1.18.1.2 has shown promise in therapeutic applications, with ongoing research exploring its potential as a target for drug development or as a component in enzyme replacement therapies.

As advancements in computational chemistry and bioinformatics continue to accelerate, the understanding of CAS No. 9029-33-8 is expected to deepen further, opening new avenues for its utilization in both academic research and industrial settings.